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Compound of Interest

3-0x0-(2S)-Methylisocapryloyl-
CoA

Cat. No.: B15551456

Compound Name:

Safe Handling and Disposal of 3-0x0-(2S)-
Methylisocapryloyl-CoA

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling 3-oxo-(2S)-Methylisocapryloyl-CoA. The
information is compiled based on the properties of coenzyme A derivatives and general
laboratory safety protocols, as a specific Safety Data Sheet (SDS) for this compound is not
publicly available.

Hazard Identification and Chemical Properties

While specific toxicity data for 3-oxo0-(2S)-Methylisocapryloyl-CoA is limited, compounds of a
similar nature (acyl-CoA thioesters) may present hazards. Based on SDS for related chemicals,
the following potential hazards should be considered.[1][2][3] It is imperative to handle this
compound with care, assuming it may be harmful.

Table 1: Chemical Properties and Storage
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Property Value Source
Molecular Formula C30H50N7018P3S [4]
Molecular Weight 921.74 g/mol [4]
Appearance Not specified (likely a solid)

Storage Temperature -20°C [51[6]

Stable for at least 3 months at

Stabilit
Y -20°C.[6] Protect from light.[4]

| Incompatibilities | Strong oxidizing agents, strong acids, strong bases. | |

Potential Hazards (Inferred from related compounds):

H302: Harmful if swallowed.[1][3]

H317: May cause an allergic skin reaction.[1]

H318: Causes serious eye damage.[1][2]

H373: May cause damage to organs through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-oxo-(2S)-Methylisocapryloyl-
CoA to minimize exposure risk. The following table outlines the minimum required PPE based
on precautionary statements for similar chemicals.[1]

Table 2: Required Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.alfachemic.com/nanozymes/product/oxo-2s-methylisocapryloyl-coa-552162.html
https://www.alfachemic.com/nanozymes/product/oxo-2s-methylisocapryloyl-coa-552162.html
https://bioassaysys.com/wp-content/uploads/EFCOA.pdf
https://www.avantiresearch.com/en-gb/products/product/870750-100-3-oxo-coa
https://www.avantiresearch.com/en-gb/products/product/870750-100-3-oxo-coa
https://www.alfachemic.com/nanozymes/product/oxo-2s-methylisocapryloyl-coa-552162.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/448273?userType=undefined
https://cdn.caymanchem.com/cdn/msds/44315m.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/448273?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/448273?userType=undefined
https://www.carlroth.com/medias/SDB-25AC-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTI2NTd8YXBwbGljYXRpb24vcGRmfGFEUmlMMmd4WXk4NU1UTTJNalkxTXpZek5EZzJMMU5FUWw4eU5VRkRYMGRDWDBWT0xuQmtaZ3xlYzA5MjNlYzY1YjNjODVhMDdjZTU5M2U4NWI0MTRhYzZiMjQ3ODA3MTkyZmJhY2QxZmM1Y2I3NzlkYzZkZWE2
https://www.sigmaaldrich.com/TW/en/sds/aldrich/448273?userType=undefined
https://www.benchchem.com/product/b15551456?utm_src=pdf-body
https://www.benchchem.com/product/b15551456?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/aldrich/448273?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Area Protected

Required Equipment

Safety glasses with side
shields or chemical safety

Specifications & Best
Practices

Must be worn at all times
in the laboratory. A face

Eyes / Face goggles. A face shield is . .
. . shield alone is not
recommended if there is a o .
sufficient protection.[7]
splash hazard.
Keep sleeves down and the
Skin Chemical-resistant lab coat. coat fully buttoned. Remove
immediately if contaminated.
Check gloves for integrity
o ) before use. Change gloves
Nitrile or other suitable ) ] )
Hands frequently and immediately if

chemical-resistant gloves.

contaminated. Avoid skin

contact.[2]

| Respiratory | Not generally required if handled in a certified chemical fume hood. | If aerosols

may be generated outside a fume hood, a NIOSH-approved respirator may be necessary. |

Operational Plan: Step-by-Step Handling Protocol

All operations should be conducted in a well-ventilated laboratory, preferably inside a chemical

fume hood, to avoid the generation of vapors or aerosols.[1]

Step 1: Preparation and Pre-Handling

» Designate Work Area: Clearly designate an area for handling, preferably within a chemical

fume hood.

o Assemble Materials: Gather all necessary equipment, including vials, solvents, pipettes, and

waste containers, before retrieving the compound from storage.

o Equilibrate Compound: Allow the sealed container of 3-0x0-(2S)-Methylisocapryloyl-CoA

to equilibrate to room temperature before opening to prevent condensation.
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Don PPE: Put on all required PPE as detailed in Table 2.

Step 2: Handling and Use

Work in Fume Hood: Perform all weighing and solution preparation inside a certified
chemical fume hood.

Avoid Inhalation: Do not breathe dust, mist, or vapors.[1]

Prevent Contact: Avoid contact with skin and eyes.[2] Immediately change any contaminated
clothing.[1]

Portioning: Carefully weigh the required amount of the compound. If creating a stock
solution, use an appropriate buffer or solvent as dictated by your experimental protocol. Acyl-
CoA compounds can be unstable in aqueous solutions.[8]

Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands thoroughly
after handling.[1]

Step 3: First Aid Measures

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical
advice/attention.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[1][2]

If Inhaled: Move the person to fresh air. If symptoms persist, call a physician.[2][3]

Caption: Workflow for safe handling and disposal of 3-oxo0-(2S)-Methylisocapryloyl-CoA.

Disposal Plan

Chemical waste must be managed according to institutional policies and local environmental

regulations. Do not dispose of this chemical down the drain or in regular trash.[9]
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Step 1: Waste Collection

o Use a Designated Container: All waste containing 3-0xo0-(2S)-Methylisocapryloyl-CoA,
including stock solutions, reaction mixtures, and contaminated solvents, must be collected in
a designated hazardous waste container that is leak-proof and has a secure lid.

» Solid Waste: Dispose of chemically contaminated items such as gloves, pipette tips, and
weigh boats as solid hazardous waste in a separate, clearly marked container.[7]

Step 2: Labeling

o Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first drop
of waste is added.[9]

o Complete Information: The label must include:

[¢]

The words "Hazardous Waste".[9]

[¢]

The full chemical name: "3-0x0-(2S)-Methylisocapryloyl-CoA" and all other components
of the waste mixture by percentage.[9]

[e]

The associated hazards (e.g., Toxic, Irritant).[9]

[e]

The date the container became full.[9]
Step 3: Storage and Disposal

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA
within the laboratory.[9]

e Segregate Incompatibles: Ensure the waste container is stored away from incompatible
materials.[9]

» Arrange for Pickup: Once the container is full, or within one year of the start date, arrange for
its disposal through your institution's Environmental Health & Safety (EHS) department.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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